Cas no 7237-16-3 (Phosphonic acid, phenyl-, bis(1-methylethyl) ester)

• Product Name: Phosphonic acid, phenyl-, bis(1-methylethyl) ester
• CAS No: 7237-16-3
• MF: C₁₂H₁₉O₃P
• MW: 242.251224756241
• CID: 544069
• PubChem ID: 4228208
• Update Time: 2025-04-19

Phosphonic acid, phenyl-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, bis(1-methylethyl) ester
• AKOS024339507
• phenyl-phosphonic acid diisopropyl ester
• diisopropyl phenylphosphonate
• 7237-16-3
• SCHEMBL4193997

• Inchi： 1S/C12H19O3P/c1-10(2)14-16(13,15-11(3)4)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： CTLLAZAHTUAAGH-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 242.10727
• Monoisotopic Mass: 242.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 35.53